Cas no 1890369-74-0 (1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid)

• Product Name: 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid
• CAS No: 1890369-74-0
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5959531
• PubChem ID: 117046336
• Update Time: 2025-10-31

1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid
• EN300-28278378
• 1890369-74-0

• Inchi： 1S/C13H15NO4/c1-7-12(13(16)17)10-6-9(18-3)4-5-11(10)14(7)8(2)15/h4-7,12H,1-3H3,(H,16,17)
• InChI Key： ANLRWYGEUZPKEK-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2N(C(C)=O)C1C)OC)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid

Introduction to 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid (CAS No. 1890369-74-0)

1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 1890369-74-0), is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic molecules known for their diverse biological activities and pharmacological relevance. The presence of multiple functional groups, including an acetyl group, a methoxy group, and a carboxylic acid moiety, contributes to its unique chemical properties and potential biological functions.

The indole core structure is a privileged scaffold in drug discovery, with numerous clinically approved drugs featuring indole moieties. Among these, 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid represents an intriguing derivative with potential therapeutic applications. The acetyl group at the 1-position and the methoxy group at the 5-position introduce specific electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the carboxylic acid functionality at the 3-position provides opportunities for further derivatization and bioconjugation, making it a versatile building block for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric features of 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid with greater precision. Studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Furthermore, its structural similarity to known bioactive indole derivatives positions it as a valuable scaffold for structure-based drug design.

In vitro experiments have demonstrated that derivatives of 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid can interact with specific protein targets, leading to modulatory effects on cellular processes. For instance, preliminary studies indicate that certain analogs may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation. These findings align with the growing interest in indole-based compounds as potential therapeutics for chronic inflammatory diseases.

The synthesis of 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves cyclization reactions followed by functional group modifications to introduce the acetyl, methoxy, and carboxylic acid groups at appropriate positions. Advances in green chemistry principles have also influenced synthetic strategies, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

One of the most compelling aspects of 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid is its potential as a precursor for more complex pharmacophores. By leveraging modern synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations, researchers can generate libraries of derivatives with tailored biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for drug development.

The role of 1-acetyl-5-methoxy-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid in medicinal chemistry extends beyond its direct biological activity. Its structural features make it an excellent candidate for covalent drug design strategies, where irreversible binding to target proteins can enhance therapeutic efficacy and reduce off-target effects. Such strategies are particularly relevant in oncology and antiviral drug development, where targeted protein degradation has emerged as a powerful therapeutic modality.

Recent publications highlight the importance of indole derivatives in addressing unmet medical needs. For example, modifications of the indole core have led to the discovery of new antibiotics targeting resistant bacterial strains. Similarly, functionalized indoles have shown promise in neurodegenerative diseases by modulating synaptic plasticity and neuronal survival pathways. The versatility of 1-acetyl-5-methoxy--methyl--dihydro--indole--carboxylic acid underscores its potential contribution to these areas.

The chemical stability and solubility profile of 1-acetyl--5--methoxy--2--methyl--dihydro--indole--carboxylic acid are critical factors influencing its suitability for pharmaceutical applications. Researchers have explored various solubilization techniques and prodrug formulations to enhance bioavailability while maintaining chemical integrity. These efforts are essential for translating promising preclinical findings into effective clinical therapies.

In conclusion, 1-acetyl--5--methoxy--2--methyl--dihydro--indole--carboxylic acid (CAS No. 1890369–74–0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，with applications spanning anti-inflammatory，antiviral，and anticancer therapies。Ongoing studies continue to uncover new avenues for its utilization，underscoring its importance as a building block in modern medicinal chemistry。